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Compound of Interest

Compound Name: GSK2850163 hydrochloride

Cat. No.: B10799446

Application Notes and Protocols for
GSK2850163 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and laboratory use
of GSK2850163 hydrochloride, a potent inhibitor of inositol-requiring enzyme-1 alpha
(IRE1q).

Introduction

GSK2850163 hydrochloride is a small molecule inhibitor targeting the kinase and
endoribonuclease (RNase) activities of IRE1q, a key transducer of the unfolded protein
response (UPR). The UPR is a cellular stress response pathway activated by the accumulation
of unfolded or misfolded proteins in the endoplasmic reticulum (ER). By inhibiting IRE1a,
GSK2850163 hydrochloride allows for the investigation of the UPR's role in various
physiological and pathological processes, including cancer, metabolic disorders, and
neurodegenerative diseases.

Safety and Handling Precautions

2.1 Hazard ldentification
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While a comprehensive toxicological profile is not fully available, it is crucial to handle

GSK2850163 hydrochloride with care, assuming it may be harmful. Standard laboratory

safety protocols should be strictly followed.

2.2 Personal Protective Equipment (PPE)

When handling GSK2850163 hydrochloride, the following PPE is mandatory:

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected for integrity before
each use.

Body Protection: A lab coat is required. For procedures with a higher risk of exposure,
consider fire/flame resistant and impervious clothing.

Respiratory Protection: If working with the powdered form or if dust formation is likely, use a
NIOSH-approved respirator.

2.3 Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid compound or preparing stock solutions.

Ensure easy access to an eyewash station and a safety shower.

2.4 First Aid Measures

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.
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2.5 Spills and Disposal

e Spills: In case of a spill, avoid dust formation. Wear appropriate PPE, absorb the spill with an
inert material, and collect it in a sealed container for disposal.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains.

Storage and Stability
e Short-term storage (powder): Store at 2-8°C.

» Long-term storage (powder): For long-term storage, it is recommended to store the
compound at -20°C.

o Solutions: Once dissolved, it is best to prepare solutions fresh for each experiment. If
storage of a stock solution is necessary, it is recommended to store it at -20°C and use it
within one month. Avoid repeated freeze-thaw cycles.

: _ :

Property Value Source
Molecular Formula C24H30CI3NsO

CAS Number 2319838-09-8

ICso0 (IRE1a Kinase Activity) 20 nM

ICso0 (IRE1a RNase Activity) 200 nM

Ron (ICso = 4.4 uM), FGFR1

Weakly Inhibited Kinases
V561M (ICs0 = 17 pM)

Experimental Protocols

5.1 Preparation of Stock Solutions

For in vitro experiments, a common solvent is Dimethyl Sulfoxide (DMSO). For a 10 mM stock
solution:
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o Calculate the required mass of GSK2850163 hydrochloride based on its molecular weight
(482.87 g/mol ).

e Add the appropriate volume of DMSO to the solid compound.
» Vortex or sonicate briefly to ensure complete dissolution.
5.2 In Vitro Assay for IRE1a Kinase Activity (ADP-Glo™ Assay)

This protocol is adapted from commercially available information and measures the inhibition of
IRELla's intrinsic ATP hydrolysis activity.

Materials:

o GSK2850163 hydrochloride stock solution

e Recombinant phosphorylated IRE1a (pIRELQ)
e ATP

o ADP-Glo™ Kinase Assay kit

o 384-well plates

o Assay Buffer: 50 mM HEPES (pH 7.5), 30 mM NacCl, 10 mM MgClz, 1 mM DTT, 0.02%
CHAPS, 0.01 mg/mL BSA

Procedure:

e Add 100 nL of GSK2850163 hydrochloride at various concentrations (in DMSO) to the
wells of a 384-well plate.

« Initiate the kinase reaction by adding 5 pL of a solution containing 10 nM pIREla and 120
UM ATP in assay buffer to each well.

 Incubate the plate at room temperature for 2 hours.

o Stop the reaction by adding 5 puL of ADP-Glo™ Reagent.
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Incubate for 40 minutes at room temperature.

Add 10 pL of Kinase Detection Reagent to each well.

Incubate for 30 minutes at room temperature.

Measure the luminescence using a plate reader.

Calculate the ICso value by fitting the data to a dose-response curve.
5.3 In Vitro Assay for IRE1a RNase Activity (XBP1 Splicing Luciferase Reporter Assay)
This protocol measures the inhibition of IRE1a-mediated XBP1 mRNA splicing.

Materials:

PANC-1 cells (or other suitable cell line)

e RPMI 1640 medium with 10% FBS

o pGL3-5xUPRE-luciferase reporter plasmid

e pRL-SV40 Renilla luciferase control plasmid
o Transfection reagent (e.g., FUGENE® 6)

e Tunicamycin (ER stress inducer)

o GSK2850163 hydrochloride

e Dual-Glo® Luciferase Assay System

e 6-well plates

Procedure:

e Seed PANC-1 cells in 6-well plates.
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o Co-transfect the cells with the UPRE-luciferase reporter and Renilla luciferase control
plasmids using a suitable transfection reagent.

o After 48 hours, induce ER stress by treating the cells with 2.5 pg/mL tunicamycin for 1 hour.
o Treat the cells with varying concentrations of GSK2850163 hydrochloride for 16 hours.

o Measure firefly and Renilla luciferase activities using the Dual-Glo® Luciferase Assay
System according to the manufacturer's instructions.

o Normalize the firefly luciferase activity to the Renilla luciferase activity to account for
differences in transfection efficiency and cell viability.

o Determine the ICso value for the inhibition of XBP1 splicing.
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Caption: Safe handling workflow for GSK2850163 hydrochloride.
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Caption: The IRE1a signaling pathway and the inhibitory action of GSK2850163.

 To cite this document: BenchChem. [GSK2850163 hydrochloride handling and safety
precautions for lab use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799446#gsk2850163-hydrochloride-handling-and-
safety-precautions-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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